Cas no 2172597-95-2 (2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid)
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid
- EN300-1609612
- 2172597-95-2
-
- Inchi: 1S/C10H18O3/c1-4-8-7(10(11)12)5-9(13-8)6(2)3/h6-9H,4-5H2,1-3H3,(H,11,12)
- InChI Key: LOQJPGUMTOHNBC-UHFFFAOYSA-N
- SMILES: O1C(CC)C(C(=O)O)CC1C(C)C
Computed Properties
- Exact Mass: 186.125594432g/mol
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1609612-0.05g |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 0.05g |
$1807.0 | 2023-06-04 | ||
| Enamine | EN300-1609612-0.1g |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 0.1g |
$1893.0 | 2023-06-04 | ||
| Enamine | EN300-1609612-0.25g |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 0.25g |
$1980.0 | 2023-06-04 | ||
| Enamine | EN300-1609612-0.5g |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 0.5g |
$2066.0 | 2023-06-04 | ||
| Enamine | EN300-1609612-1.0g |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 1g |
$2152.0 | 2023-06-04 | ||
| Enamine | EN300-1609612-2.5g |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 2.5g |
$4216.0 | 2023-06-04 | ||
| Enamine | EN300-1609612-5.0g |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 5g |
$6239.0 | 2023-06-04 | ||
| Enamine | EN300-1609612-10.0g |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 10g |
$9252.0 | 2023-06-04 | ||
| Enamine | EN300-1609612-50mg |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 50mg |
$1807.0 | 2023-09-23 | ||
| Enamine | EN300-1609612-100mg |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid |
2172597-95-2 | 100mg |
$1893.0 | 2023-09-23 |
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid
Introduction to 2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid (CAS No. 2172597-95-2)
2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172597-95-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the oxolane family, a class of cyclic ethers characterized by a three-membered ring containing one oxygen atom and two carbon atoms. The presence of ethyl and isopropyl substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.
The structural features of 2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid contribute to its versatility as a building block in medicinal chemistry. The oxolane ring itself is known for its stability and ability to undergo various chemical transformations, making it a preferred scaffold for drug discovery. Additionally, the carboxylic acid functionality at the 3-position provides a reactive site for further derivatization, enabling the synthesis of esters, amides, and other pharmacologically relevant derivatives.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. 2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid has been explored as a precursor in the synthesis of bioactive molecules targeting various biological pathways. For instance, studies have demonstrated its utility in the preparation of inhibitors designed to interact with enzymes involved in metabolic disorders and inflammatory diseases. The compound's ability to undergo regioselective functionalization has made it a promising candidate for generating libraries of drug-like molecules.
The synthesis of 2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid typically involves multi-step organic reactions, often starting from readily available precursors such as ethylene glycol or diethyl oxalate. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, aligning with the growing emphasis on green chemistry principles. For example, transition metal-catalyzed reactions have been employed to facilitate the formation of the oxolane ring with high yields and minimal byproducts.
One of the most compelling aspects of 2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid is its role in the development of novel therapeutic agents. Researchers have leveraged its structural motif to design molecules with enhanced binding affinity and selectivity for biological targets. In particular, derivatives of this compound have shown promise in preclinical studies as potential treatments for neurological disorders and cancer. The ability to fine-tune its chemical properties through strategic modifications has allowed scientists to optimize pharmacokinetic profiles and reduce off-target effects.
The pharmaceutical industry has recognized the significance of 2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid as a key intermediate in drug development pipelines. Its incorporation into lead compounds has led to several candidates entering clinical trials, highlighting its importance in modern medicinal chemistry. Furthermore, computational modeling and high-throughput screening techniques have been utilized to accelerate the discovery process by identifying promising derivatives of this scaffold.
From a synthetic chemistry perspective, 2-ethyl-5-(propan-2-yloxlane)-3-carboxylic acid exemplifies the elegance of heterocyclic chemistry in creating functionalized molecules with diverse applications. The oxolane ring serves as an excellent platform for introducing complexity while maintaining chemical stability, which is crucial for pharmaceutical intermediates. The carboxylic acid group further enhances its utility by providing multiple points for chemical modification, enabling access to a wide range of derivatives with tailored properties.
Recent advancements in biocatalysis have also opened new avenues for utilizing 2-Ethyl -5 - (Propan - 2 - yl ) oxolane - 3 - carboxylic Acid (CAS No. 2172597 - 95 - 2) in synthetic pathways. Enzymatic approaches have been explored to achieve selective functionalizations that are challenging to achieve through traditional chemical methods. These biocatalytic strategies not only improve yield but also reduce environmental impact by minimizing waste generation and energy consumption.
The future prospects for 2-Ethyl -5 - (Propan - 2 - yl ) oxolane - 3 - carboxylic Acid are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in synthetic methodologies continue to emerge, offering new ways to harness its potential as a versatile building block. As our understanding of molecular interactions deepens, it is likely that this compound will play an increasingly important role in developing next-generation therapeutics.
2172597-95-2 (2-ethyl-5-(propan-2-yl)oxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)